Cas no 2679824-33-8 ((2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679824-33-8
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5630838
• PubChem ID: 165932478
• Update Time: 2025-10-28

(2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288316
• (2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• 2679824-33-8

• Inchi： 1S/C12H12F3NO4/c13-12(14,15)11(20)16-8(9(17)10(18)19)6-7-4-2-1-3-5-7/h1-5,8-9,17H,6H2,(H,16,20)(H,18,19)/t8-,9+/m1/s1
• InChI Key： GZOVWXGFFVEQBI-BDAKNGLRSA-N
• SMILES： FC(C(N[C@@H]([C@@H](C(=O)O)O)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.6Ų

Additional information on (2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid

Compound CAS No. 26798-24-3: (2S,3R)-2-Hydroxy-4-Phenyl-3-(2,2,2-Trifluoroacetamido)Butanoic Acid

The compound with CAS No. 26798-24-3, commonly referred to as (2S,3R)-2-hydroxy-4-phenyl-3-(2,2,2-trifluoroacetamido)butanoic acid, is a highly specialized organic molecule with significant applications in the field of pharmaceuticals and biotechnology. This compound is characterized by its complex stereochemistry and functional groups, making it a subject of interest in both academic and industrial research.

The (S,R)-stereochemistry of this compound plays a crucial role in its biological activity and pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific enzymes and receptors. The presence of the trifluoroacetamido group introduces unique electronic and steric effects, which are critical for its interaction with biological systems.

One of the most notable advancements in the study of this compound involves its application in enzyme inhibition. Researchers have demonstrated that (2S,3R)-2-hydroxy-4-phenyl-3-(trifluoroacetamido)butanoic acid exhibits potent inhibitory activity against certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies. The phenyl group attached to the butanoic acid backbone enhances the molecule's lipophilicity, thereby improving its bioavailability.

Moreover, the hydroxy group at the second carbon position contributes to the compound's ability to form hydrogen bonds, which is essential for its binding affinity to target proteins. This feature has been extensively exploited in drug design strategies aimed at optimizing molecular interactions.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving precise stereochemical control. The use of advanced synthetic techniques such as asymmetric catalysis has enabled researchers to achieve high enantiomeric excess, ensuring the production of the desired (S,R)-configuration.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that (2S,3R)-hydroxybutanoic acid derivatives can occupy key binding pockets in target enzymes with remarkable precision. These insights have paved the way for rational drug design approaches tailored to maximize therapeutic efficacy while minimizing off-target effects.

Another area of active research revolves around the biodegradation and environmental impact of this compound. As concerns about sustainability grow within the pharmaceutical industry, there is increasing emphasis on developing eco-friendly synthesis routes and evaluating the environmental fate of such compounds.

In conclusion, (2S,3R)-hydroxybutanoic acid derivatives represent a cutting-edge class of molecules with vast potential in drug discovery and development. Their unique structural features and promising biological activities continue to drive innovative research across multiple disciplines.